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Compound of Interest

Compound Name: 3-Pyridylacetonitrile

Cat. No.: B123655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 3-
Pyridylacetonitrile (CAS No: 6443-85-2), a key intermediate in the synthesis of various

pharmaceutical compounds.[1] Adherence to strict safety protocols is paramount when

handling this chemical to mitigate potential risks. This document summarizes critical data from

Safety Data Sheets (SDS) and other technical sources to ensure safe handling, storage, and

emergency response.

Chemical and Physical Properties
Understanding the physical and chemical properties of a substance is the foundation of its safe

handling. 3-Pyridylacetonitrile is a colorless to pale yellow liquid or solid, depending on purity

and temperature.[2] It is soluble in polar organic solvents like alcohol, ether, and ketone, but

insoluble in water.[1][3][4]

Table 1: Physical and Chemical Properties of 3-Pyridylacetonitrile
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Property Value References

Molecular Formula C₇H₆N₂ [1]

Molecular Weight 118.14 g/mol [5][6]

Appearance
Colorless to pale yellow liquid

or solid
[2]

Boiling Point 101-109 °C at 1.5 mmHg [3][5][6][7]

Melting Point 99-100 °C [1][3][7]

Density 1.108 g/mL at 25 °C [5][6]

Flash Point 98 °C (208.4 °F) - closed cup [5][6]

Refractive Index n20/D 1.529 [5][6]

Water Solubility Insoluble [1][3][4]

Storage Temperature 2-8°C [1][3][5][6][7]

Hazard Identification and Classification
3-Pyridylacetonitrile is classified as a hazardous substance. It is crucial to understand its

specific hazard classifications to implement appropriate safety measures.

Table 2: GHS Hazard Classification for 3-Pyridylacetonitrile
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Hazard
Class

GHS
Category

Hazard
Statement

Signal
Word

Pictogram References

Skin Irritation Category 2

H315:

Causes skin

irritation

Warning GHS07 [4][5][6]

Eye Irritation Category 2

H319:

Causes

serious eye

irritation

Warning GHS07 [4][5][6]

Acute Toxicity

(Oral,

Dermal,

Inhalation)

-

H301+H311+

H331: Toxic if

swallowed, in

contact with

skin or if

inhaled

Danger GHS06 [8]

Note: The acute toxicity classification is based on data for the closely related isomer, 2-

pyridylacetonitrile, and should be considered indicative for 3-pyridylacetonitrile in the

absence of specific data.

Toxicological Information
While specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%) for 3-Pyridylacetonitrile is not readily available in the public domain,

data for the isomeric compound 2-Pyridylacetonitrile suggests a high level of acute toxicity.

Therefore, 3-Pyridylacetonitrile should be handled with extreme caution, assuming a similar

toxicity profile.

Table 3: Acute Toxicity Data for 2-Pyridylacetonitrile (Isomer)

Route Species Value Reference

Oral Rat LD50: 166 mg/kg [7]

Dermal Rat LD50: 68 mg/kg [7]
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Due to the nitrile group, there is a potential for the release of hydrogen cyanide upon

combustion or in acidic conditions.[9]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 3-Pyridylacetonitrile are

not publicly available. However, the determination of the physical and chemical properties listed

in Table 1 follows standardized methodologies, such as those established by the OECD

(Organisation for Economic Co-operation and Development) for chemical testing. For instance,

flash point determination is typically conducted using a closed-cup tester.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure a safe

working environment.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling 3-
Pyridylacetonitrile. The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.[5][6][10]

Hand Protection: Chemically resistant gloves (e.g., Butyl rubber, Viton®). Nitrile gloves may

not offer sufficient protection for prolonged contact.[11] Always check the manufacturer's

glove compatibility chart.

Skin and Body Protection: A lab coat, and for larger quantities, chemical-resistant aprons or

suits may be necessary.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[11][12] If there is a risk of inhalation, a NIOSH-approved respirator

with an appropriate cartridge for organic vapors and nitriles should be used.[5]

Storage
Store 3-Pyridylacetonitrile in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents, acids, and bases.[4][11] The
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recommended storage temperature is between 2-8°C.[1][3][5][6][7]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First Aid Measures
The following diagram outlines the initial steps to be taken in case of an emergency.
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Exposure Event

Immediate Response

First Aid Actions

Medical Attention

Accidental Exposure to
3-Pyridylacetonitrile

Route of
Exposure?

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

1. Immediately flush skin with plenty of water for at least 15 minutes.
2. Remove contaminated clothing and shoes.

3. Seek immediate medical attention.

1. Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open.
2. Remove contact lenses if present and easy to do.

3. Seek immediate medical attention.

1. Move person to fresh air.
2. If not breathing, give artificial respiration.

3. Seek immediate medical attention.

1. DO NOT induce vomiting.
2. Rinse mouth with water.

3. Seek immediate medical attention immediately.

Provide SDS to
Medical Personnel

Click to download full resolution via product page

First Aid and Emergency Response Workflow

Accidental Release Measures
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In case of a spill, evacuate the area and ensure adequate ventilation. Remove all sources of

ignition. Wear appropriate PPE as described in section 5.1. Absorb the spill with an inert

material (e.g., sand, vermiculite) and place it in a sealed container for disposal as hazardous

waste.[11] Do not allow the material to enter drains or waterways.

Fire-Fighting Measures
3-Pyridylacetonitrile is a combustible liquid.[5][6]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: Thermal decomposition can produce toxic gases,

including carbon oxides, nitrogen oxides, and hydrogen cyanide.[9]

Special Protective Equipment: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.

Disposal Considerations
Dispose of 3-Pyridylacetonitrile and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not dispose of it in the sewer

system. It should be treated as hazardous waste.

This guide is intended to provide essential safety information for trained professionals. Always

refer to the most current and complete Safety Data Sheet (SDS) provided by the supplier

before handling 3-Pyridylacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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